N-1-adamantyl-N'-[2-(2-oxoimidazolidin-1-yl)ethyl]malonamide

• IUPAC Name: N'-(1-adamantyl)-N-[2-(2-oxoimidazolidin-1-yl)ethyl]propanediamide
• InChI: InChI=1S/C18H28N4O3/c23-15(19-1-3-22-4-2-20-17(22)25)8-16(24)21-18-9-12-5-13(10-18)7-14(6-12)11-18/h12-14H,1-11H2,(H,19,23)(H,20,25)(H,21,24)
• InChI Key: GUNRMBQKDMGOAU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1)CCNC(=O)CC(=O)NC23CC4CC(C2)CC(C4)C3
• Molecular Formula: C18H28N4O3
• Molecular Weight: 348.4 g/mol

Description

N-1-adamantyl-N'-[2-(2-oxoimidazolidin-1-yl)ethyl]malonamide, also known as ADAM, is a chemical compound that has gained attention in scientific research due to its unique properties. ADAM is a malonamide derivative that has been shown to have potential applications in the fields of medicine, pharmacology, and biochemistry. In

Mechanism of Action

The mechanism of action of N-1-adamantyl-N'-[2-(2-oxoimidazolidin-1-yl)ethyl]malonamide is not fully understood, but it is thought to involve the inhibition of certain enzymes. This compound has been shown to inhibit the activity of the enzyme dipeptidyl peptidase-4 (DPP-4), which is involved in the regulation of glucose metabolism. This compound has also been shown to inhibit the activity of the enzyme neutral endopeptidase (NEP), which is involved in the degradation of peptides.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis. In vivo studies have shown that this compound can reduce tumor growth in animal models. This compound has also been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes. Additionally, this compound has been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-1-adamantyl-N'-[2-(2-oxoimidazolidin-1-yl)ethyl]malonamide has several advantages for lab experiments, including its ability to cross the blood-brain barrier and its potential as a drug delivery system. However, this compound also has limitations, including its relatively low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on N-1-adamantyl-N'-[2-(2-oxoimidazolidin-1-yl)ethyl]malonamide. One direction is to further explore its potential as a treatment for cancer. Another direction is to investigate its potential as a drug delivery system for the treatment of neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and to explore its potential as a molecular probe for the study of enzymes and peptides.

Scientific Research Applications

N-1-adamantyl-N'-[2-(2-oxoimidazolidin-1-yl)ethyl]malonamide has been studied for its potential applications in the fields of medicine, pharmacology, and biochemistry. In medicine, this compound has been shown to have anti-cancer properties and has been studied as a potential treatment for various types of cancer. In pharmacology, this compound has been shown to have potential as a drug delivery system due to its ability to cross the blood-brain barrier. In biochemistry, this compound has been studied for its ability to inhibit certain enzymes and for its potential as a molecular probe.